Cas no 289039-48-1 (4,5-Dibromo-2-fluorobenzoic acid)

• Product Name: 4,5-Dibromo-2-fluorobenzoic acid
• CAS No: 289039-48-1
• MF: C₇H₃Br₂FO₂
• MW: 297.903924226761
• MDL: MFCD00672987
• CID: 821150
• PubChem ID: 2773971
• Update Time: 2025-04-19

4,5-Dibromo-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-fluorobenzoic acid
• PC8175
• 4,5-dibromo-2-fluoro-benzoic Acid
• Benzoic acid, 4,5-dibromo-2-fluoro-
• AK136447
• 4,5-DIBROMO-2-FLUOROBENZOICACID
• MFCD00672987
• 289039-48-1
• AKOS022171767
• DS-5524
• CS-0157856
• AB10078
• DTXSID70378809

• MDL： MFCD00672987
• Inchi： 1S/C7H3Br2FO2/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2H,(H,11,12)
• InChI Key： WQYCLZJOUMEOCB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(=O)O)=C1)F)Br

Computed Properties

• Exact Mass: 295.84800
• Monoisotopic Mass: 295.84838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.9

Experimental Properties

• Boiling Point: 340℃ at 760 mmHg
• PSA: 37.30000
• LogP: 3.04890

4,5-Dibromo-2-fluorobenzoic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives